Cas no 2097924-60-0 (4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide)

• Product name: 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide
• CAS No: 2097924-60-0
• MF: C₁₄H₁₅BrN₂OS₂
• MW: 371.31569981575
• CID: 5468873

4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide
• 4-bromo-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]thiophene-2-carboxamide

• Inchi： 1S/C14H15BrN2OS2/c15-11-5-13(20-9-11)14(18)16-12-1-3-17(7-12)6-10-2-4-19-8-10/h2,4-5,8-9,12H,1,3,6-7H2,(H,16,18)
• InChI Key： ZKNVPVOXDICHIH-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1CN(CC2=CSC=C2)CC1)=O

Computed Properties

• Exact Mass: 369.98092 g/mol
• Monoisotopic Mass: 369.98092 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8
• XLogP3: 3.3
• Molecular Weight: 371.3

Additional information on 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide

Introduction to 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide (CAS No. 2097924-60-0)

4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097924-60-0, belongs to a class of molecules that integrate multiple heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a thiophene ring substituted with a bromine atom at the 4-position, linked to a carboxamide group. The nitrogen atom of the carboxamide is further connected to a pyrrolidinyl moiety, which is, in turn, attached to a thiophenyl group via a methyl bridge. This intricate arrangement of heterocyclic rings and functional groups contributes to the compound's complex chemical profile and suggests potential interactions with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The structural motifs present in 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide, such as the thiophene and pyrrolidinyl rings, are known to exhibit pharmacological activity by interacting with specific enzymes and receptors. For instance, thiophene derivatives have been reported to possess anti-inflammatory and anti-cancer properties, while pyrrolidinyl compounds are often explored for their potential in central nervous system (CNS) drug development.

The bromine substituent at the 4-position of the thiophene ring not only influences the electronic properties of the molecule but also serves as a handle for further chemical modification. This allows for the synthesis of analogs with tailored biological activities through strategies such as Suzuki-Miyaura cross-coupling reactions or other palladium-catalyzed transformations. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising candidates like 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide for further experimental validation. These methods have accelerated the drug discovery process by allowing researchers to predict binding affinities and interactions with biological targets before synthesizing and testing each compound in vitro.

The pyrrolidinyl moiety in this compound is particularly noteworthy due to its ability to mimic natural amino acid residues in proteins. Pyrrolidine derivatives have been extensively studied for their role as scaffolds in medicinal chemistry, particularly in the development of protease inhibitors and other enzyme-targeting agents. The presence of a methyl group linked to the pyrrolidinyl ring enhances its binding interactions by providing additional hydrophobic contacts with biological targets.

The integration of multiple heterocyclic systems in 4-bromo-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}thiophene-2-carboxamide also suggests potential applications in materials science and agrochemicals. Thiophene-based compounds are known for their electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Additionally, the structural complexity of this molecule may contribute to its efficacy as an agrochemical agent by interacting with biological pathways in pests or weeds.

In conclusion, 4-bromo-N-{1-[thiophen-3-ylmethyl]pyrrolidin-3-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy}]thiophene-2-carboxamide (CAS No. 209792460) represents a structurally intricate compound with diverse potential applications in pharmaceuticals and materials science. Its unique combination of heterocyclic rings and functional groups makes it a valuable scaffold for further chemical exploration and biological evaluation.